Cas no 150407-69-5 ((2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid)
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- (S)-Piperazine-1,2,4-tricarboxylic acid 1-benzyl ester 4-tert-butyl ester
- (S)- 1-(benzyloxycarbonyl)-4-(tert-butoxy carbonyl)piperazine-2-carboxylic acid
- (2S)-4-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonylpiperazine-2-carboxylic acid
- (S)-N-4-Boc-N-1-Cbz-2-Piperazinecarboxylic acid
- (2S)-1-[(benzyloxy)carbonyl]-4-[(tert-butoxy)carbonyl]piperazine-2-carboxylic acid
- 1,2,4-Piperazinetricarboxylic acid, 4-(1,1-diMethylethyl) 1-(phenylMethyl) ester, (2S)-
- (S)-N-4-BOC-N-1-CBZ-2-PIPERAZINE CARBOXYLIC ACID
- (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid
- CS-0127796
- (s)-1-(benzyloxycarbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- MKXMXZZARNRMMQ-AWEZNQCLSA-N
- (s)-4-boc-1-cbz-piperazine-2-carboxylic acid
- A26382
- (S)-4-Boc-1-Cbz-2-Piperazinecarboxylic Acid
- (S)-1-{(Benzyloxy)carbonyl}-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid
- DTXSID90363712
- MFCD07369991
- SCHEMBL933923
- (S)-1-(benzyloxycarbonyl)4-(tert-butyloxycarbonyl)-piperazine-2-carboxylic acid
- (S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylicacid
- AKOS016842482
- (2S)-1-[(BENZYLOXY)CARBONYL]-4-(TERT-BUTOXYCARBONYL)PIPERAZINE-2-CARBOXYLIC ACID
- DS-18137
- 150407-69-5
- (s)-1,2,4-piperazinetricarboxylic acid, 4-(1,1-dimethylethyl) 1-(phenylmethyl) ester
- DB-017703
- (R)-Piperazine-1,2,4-tricarboxylic acid 1-benzyl ester 4-tert-butyl ester
- (S)-4-N-BOC-1-N-CBZ-2-PIPERAZINE CARBOXYLIC ACID
-
- MDL: MFCD07369991
- Inchi: 1S/C18H24N2O6/c1-18(2,3)26-16(23)19-9-10-20(14(11-19)15(21)22)17(24)25-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,21,22)/t14-/m0/s1
- InChI Key: MKXMXZZARNRMMQ-AWEZNQCLSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1)=O
Computed Properties
- Exact Mass: 364.16300
- Monoisotopic Mass: 364.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.4A^2
- XLogP3: 1.9
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.3±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 518.9°C at 760 mmHg
- Flash Point: 267.6±30.1 °C
- Refractive Index: 1.555
- PSA: 96.38000
- LogP: 2.20490
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Sealed in dry,2-8°C
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034490-1g |
S)-N-4-Boc-N-1-Cbz-2-Piperazine carboxylic acid |
150407-69-5 | 98% | 1g |
£212.00 | 2022-03-01 | |
| Ambeed | A105584-250mg |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 95% | 250mg |
$113.0 | 2025-02-25 | |
| Ambeed | A105584-1g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 95% | 1g |
$195.0 | 2025-02-25 | |
| Ambeed | A105584-5g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 5g |
$689.0 | 2024-05-29 | |
| Alichem | A139002051-1g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 1g |
203.04 USD | 2021-06-01 | |
| Alichem | A139002051-5g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 5g |
574.26 USD | 2021-06-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49222-250mg |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 250mg |
¥579.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49222-1g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 1g |
¥1460.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD49222-5g |
(S)-1-((Benzyloxy)carbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 5g |
¥4385.0 | 2022-03-01 | |
| Chemenu | CM169428-1g |
(S)-1-(Benzyloxycarbonyl)-4-(tert-butoxycarbonyl)piperazine-2-carboxylic acid |
150407-69-5 | 97% | 1g |
$192 | 2021-08-05 |
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid
Introduction to (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic Acid (CAS No. 150407-69-5)
(2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid, with the CAS number 150407-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it an invaluable intermediate in the development of drugs targeting neurological and cardiovascular disorders.
The structure of (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid consists of a piperazine core, which is a six-membered heterocyclic amine containing two nitrogen atoms. This core is functionalized with benzyloxycarbonyl (Boc) and tert-butoxycarbonyl (Boc) groups at the 1 and 4 positions, respectively, providing stability and protection during synthetic procedures. Additionally, a carboxylic acid group is present at the 2 position, which can be further modified to introduce various pharmacophores.
In recent years, there has been a surge in research focused on developing novel therapeutic agents for neurological disorders. Piperazine derivatives have emerged as a promising class of compounds due to their ability to interact with a wide range of biological targets. Among these derivatives, (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid has been extensively studied for its potential applications in treating conditions such as depression, anxiety, and Parkinson's disease.
One of the most compelling aspects of this compound is its stereochemistry. The (2S) configuration at the piperazine ring imparts specific interactions with biological targets, enhancing its efficacy and selectivity. This stereochemical purity is crucial for ensuring that the compound behaves as intended in biological systems. Researchers have leveraged this property to develop enantiomerically pure analogs that exhibit improved pharmacokinetic profiles.
The pharmaceutical industry has shown particular interest in using (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid as a building block for more complex drug candidates. Its protected amino groups allow for selective deprotection under controlled conditions, enabling the introduction of diverse functional groups without compromising the integrity of the molecule. This flexibility has been exploited in the synthesis of peptidomimetics and other bioactive molecules.
Recent studies have highlighted the role of piperazine derivatives in modulating neurotransmitter systems. For instance, compounds derived from (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid have been shown to interact with serotonin receptors, potentially offering new treatments for mood disorders. Additionally, research suggests that these derivatives may have neuroprotective properties, making them attractive candidates for therapies targeting neurodegenerative diseases.
The synthesis of (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The use of protecting groups such as Boc ensures that reactive sites are selectively modified without unintended side reactions. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity.
The growing interest in this compound has led to several innovative synthetic strategies being developed. For example, researchers have explored the use of flow chemistry to improve yield and scalability in the production of piperazine derivatives. These advancements not only enhance the accessibility of (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid but also pave the way for the discovery of other structurally related compounds with similar therapeutic potential.
In conclusion, (2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an even greater role in addressing some of today's most pressing medical challenges.
150407-69-5 ((2S)-1-benzyloxycarbonyl-4-tert-butoxycarbonyl-piperazine-2-carboxylic acid) Related Products
- 64172-98-1(4-benzyloxycarbonylpiperazine-2-carboxylic acid)
- 129365-24-8(1-Cbz-Piperazine-2-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)